4-(Naphthalen-1-yloxy)benzonitrile
Overview
Description
“4-(Naphthalen-1-yloxy)benzonitrile” is a chemical compound with the molecular formula C17H11NO . It is used for research purposes .
Synthesis Analysis
The synthesis of benzonitriles can be achieved via amino-catalyzed [3+3] benzannulation of α,β-unsaturated aldehydes and 4-arylsulfonyl-2-butenenitriles . Pyrrolidine is used as an organocatalyst via iminium activation, and a series of substituted benzonitriles can be obtained in good to high yields in a regioselective manner .Molecular Structure Analysis
The molecular weight of “this compound” is 245.28 g/mol . The molecular structure is analyzed from the data available in the bibliography determined experimentally by x-Ray diffraction, Microwave spectroscopy (MW), Electron diffraction in gas phase .Scientific Research Applications
Photophysical Properties in Lanthanide Complexes
4-(Naphthalen-1-yloxy)benzonitrile derivatives play a significant role in the study of luminescent lanthanide complexes. For instance, Kim, Baek, and Kim (2006) investigated the photophysical properties of 4-naphthalen-1-yl-benzoic acid ligands and their Eu(III)-cored complexes, revealing the importance of intramolecular charge transfer in efficient energy transfer within these luminescent complexes (Kim, Baek, & Kim, 2006).
Liquid Crystal Properties
The study of liquid-crystal properties of naphthalene derivatives is another area of interest. Lauk, Skrabal, and Zollinger (1985) synthesized and analyzed the mesomorphic properties of novel 2,6-disubstituted naphthalenes, including 4-[6-(n-Alkoxy)-2-naphthyl]benzonitriles, demonstrating their potential in liquid crystal applications (Lauk, Skrabal, & Zollinger, 1985).
Synthesis and Characterization in Organic Chemistry
In the realm of organic chemistry, the synthesis and characterization of naphthalene derivatives provide insights into various chemical properties and potential applications. For example, Cai et al. (2010) synthesized a new monomer containing naphthalene, 2,6-bis(β -naphthoxy)benzonitrile, and explored the properties of copolymers containing this monomer, highlighting the diverse applications of such naphthalene derivatives in polymer science (Cai, Xi, Ding, & Song, 2010).
Biological and Medicinal Chemistry Applications
In biological and medicinal chemistry, the exploration of naphthalene derivatives has led to discoveries in receptor binding and potential therapeutic applications. For instance, Black et al. (2007) explored 4-[6-(2-Tertiaryaminoethyl)naphthalen-2-yl]benzonitriles as potent histamine H3 receptor antagonists, emphasizing the therapeutic potential of these compounds in central nervous system (CNS) related disorders (Black et al., 2007).
Safety and Hazards
properties
IUPAC Name |
4-naphthalen-1-yloxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO/c18-12-13-8-10-15(11-9-13)19-17-7-3-5-14-4-1-2-6-16(14)17/h1-11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNBNEQQFOAFZLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OC3=CC=C(C=C3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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